Cas no 104655-25-6 (Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-propyl-, hydrochloride (1:3))

• Product Name: Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-propyl-, hydrochloride (1:3)
• CAS No: 104655-25-6
• MF: C₂₃H₃₆Cl₃N₃O₂
• MW: 492.909843444824
• CID: 181469
• PubChem ID: 59880
• Update Time: 2025-04-19

Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-propyl-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-propyl-, hydrochloride (1:3)
• 4-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]-N-propylaniline,trihydrochloride
• 1-[4-(N-Propylamino)phenoxy]-3-{N1-[N4-(2-methoxyphenyl)piperazinyl]}propane hydrochloride
• 4-(3-(4-(2-Methoxyphenyl)-1-piperazinyl)propoxy)-N-propylbenz
• 4-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}-n-propylaniline trihydrochloride
• AC1L1S4W
• AC1Q3ACM
• Benzenamine, 4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)-N-propyl-, trihydrochloride
• LS-28371
• 4-(3-(4-(2-Methoxyphenyl)-1-piperazinyl)propoxy)-N-propylbenzenamine trihydrochloride
• 104655-25-6
• DTXSID40146633

• Inchi： 1S/C23H33N3O2.3ClH/c1-3-13-24-20-9-11-21(12-10-20)28-19-6-14-25-15-17-26(18-16-25)22-7-4-5-8-23(22)27-2;;;/h4-5,7-12,24H,3,6,13-19H2,1-2H3;3*1H
• InChI Key： YARXIFRGWBXGRU-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O(C1C=CC(=CC=1)NCCC)CCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 491.18768
• Monoisotopic Mass: 491.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 407
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37A^2

Experimental Properties

• Boiling Point: 560.4°Cat760mmHg
• Flash Point: 292.7°C
• PSA: 36.97
• LogP: 6.59010